Cas no 875232-74-9 (2-(3-METHYLPHENYL)-5-NITRO-PYRIDINE)

• Product Name: 2-(3-METHYLPHENYL)-5-NITRO-PYRIDINE
• CAS No: 875232-74-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 2736497
• Update Time: 2023-11-18

2-(3-METHYLPHENYL)-5-NITRO-PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-4-OXO-1-PHENYL-1,4-DIHYDROPYRIDAZINE-3-CARBOXYLICACID
• CID 69716040
• 2-(3-METHYLPHENYL)-5-NITRO-PYRIDINE
• 5-nitro-2-(m-tolyl)pyridine
• Pyridine, 2-(3-methylphenyl)-5-nitro-

• Inchi： 1S/C12H10N2O2/c1-9-3-2-4-10(7-9)12-6-5-11(8-13-12)14(15)16/h2-8H,1H3
• InChI Key： WBLXEVRZCQXMIO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)C1=CC=CC(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±27.0 °C(Predicted)
• pka: 0.48±0.22(Predicted)